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Compound of Interest

Compound Name: 2-(2-Bromoethoxy)naphthalene

Cat. No.: B188594

Essential Safety and Handling Guide for 2-(2-
Bromoethoxy)naphthalene

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2-Bromoethoxy)naphthalene was not
located. The following guidance is based on the safety profiles of structurally related
compounds, including other brominated naphthalenes and naphthalene itself. It is imperative to
treat 2-(2-Bromoethoxy)naphthalene with caution as a substance with unconfirmed
toxicological properties and to handle it in accordance with the highest laboratory safety
standards.

This document provides crucial safety and logistical information for the handling, use, and
disposal of 2-(2-Bromoethoxy)naphthalene in a laboratory setting. The procedures outlined
are designed to minimize risk and ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Quantitative Data

Based on analogous compounds, 2-(2-Bromoethoxy)naphthalene is anticipated to be a
hazardous substance. Primary concerns include severe skin and eye irritation or burns,
respiratory tract irritation, and potential harm if swallowed.[1][2][3][4][5][6][7] The naphthalene
moiety suggests a potential for carcinogenicity and high toxicity to aquatic life.[8][9][10][11][12]

Table 1: Physicochemical and Hazard Data of Related Naphthalene Compounds
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2- 1-(2-
Property Naphthalene (Bromomethyl)nap Bromoethyl)naphth
hthalene alene
CAS Number 91-20-3 939-26-4 13686-49-2
Molecular Formula CioHs C11HoBr C12H11Br
Appearance White crystalline solid Solid Not Specified
Melting Point 80-82 °C[13] Not Specified Not Specified
Boiling Point 218 °C[13] Not Specified Not Specified

| GHS Hazards | Flammable solid, Harmful if swallowed, Suspected of causing cancer, Very
toxic to aquatic life.[9][12] | Causes severe burns, Risk of serious eye damage, May cause skin
sensitization.[1] | Harmful if swallowed, Causes skin irritation, Causes serious eye irritation,
May cause respiratory irritation.[3] |

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent personal exposure. All PPE should be
removed before leaving the laboratory area.

Table 2: Required Personal Protective Equipment
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Protection Type

Eye and Face Protection

Specification

Chemical splash goggles
and a face shield.

Rationale and Guidelines

Protects against splashes
and airborne particles.
Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[6][10][14]
A face shield offers
broader protection but
should be used with
goggles.[15][16]

Skin and Body Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), Lab coat
or chemical-resistant coveralls,

Closed-toe shoes.

Prevents skin contact, which
can cause severe irritation or
burns.[1][8] Gloves should be
changed frequently, especially
if contaminated.[8] Clothing
worn during handling should
be washed separately from

other laundry.[17]

| Respiratory Protection | NIOSH/MSHA-approved respirator. | Required if there is a risk of

generating dust or aerosols, or if working outside of a certified chemical fume hood.[6][14]

Follow OSHA respirator regulations (29 CFR 1910.134).[6] |

Operational and Handling Plan

A systematic approach to handling ensures safety from receipt to disposal. All operations

involving this chemical must be performed within a certified chemical fume hood to minimize

inhalation exposure.[8]

Step 1: Receiving and Storage

 Inspection: Upon receipt, inspect the container for damage or leaks. Wear appropriate PPE

during inspection.

» Storage: Store in a cool, dry, well-ventilated, and designated corrosives area.[2][6]
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e Segregation: Keep away from incompatible materials such as strong oxidizing agents and
acids.[1] Store locked up and away from heat, sparks, or open flames.[8][9][11]

o Container Integrity: Keep containers tightly sealed when not in use.[2][5][6][7]
Step 2: Chemical Handling and Use

o Engineering Controls: All weighing and transfers must be conducted in a chemical fume
hood with a certified face velocity of at least 100 feet per minute.[8] Facilities must be
equipped with an eyewash station and a safety shower in close proximity.[2][14]

» Safe Handling:

[¢]

Assemble all necessary equipment and materials inside the fume hood before starting.
o Don all required PPE as specified in Table 2.

o Carefully open the container.

o Avoid generating dust.[2][9][10][13] If the material is a solid, handle it gently.

o Use only spark-proof tools and explosion-proof equipment if the material is flammable.[9]
[10][14]

o Do not eat, drink, or smoke in the handling area.[9][11]
o Wash hands thoroughly after handling.[3][9]

Step 3: Spill and Emergency Response

e Spill Cleanup:
o Evacuate non-essential personnel from the area.[1][10]
o Remove all sources of ignition.[1][10][13]

o Wearing full PPE, cover the spill with a dry, inert absorbent material (e.g., sand,

vermiculite).
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o Carefully sweep or shovel the material into a suitable, labeled container for hazardous
waste.[9][10] Do not create dust.

o Clean the spill area thoroughly with soap and water.

o Collect all cleanup materials for disposal as hazardous waste.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3][5]

[6]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with large
amounts of water for at least 15 minutes. Seek immediate medical attention.[1][2][5][6]

o Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][2]

o Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water and have them drink 2-4 cups of water or milk. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[2][3][9]

Disposal Plan

o Waste Characterization: All waste containing 2-(2-Bromoethoxy)naphthalene, including
contaminated PPE, spill cleanup materials, and empty containers, must be treated as
hazardous waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed hazardous
waste container.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, regional, and national regulations.[1][6][7][9][10] Do not allow the
chemical to enter drains or waterways.[1][10]

Procedural Workflow Visualization

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.geneseo.edu/sites/default/files/users/247/Naphthalene.pdf
https://www.fishersci.com/store/msds?partNumber=AC174960050&productDescription=NAPHTHALENE-D8+98%2B+ATOM+5GRNA&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/65371.pdf
http://angenechemical.com/sds/13686-49-2.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50240~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:27:14~~1-Bromo-2-(bromomethyl
https://www.fishersci.com/store/msds?partNumber=AAH5024003&productDescription=1-BRMO-2-BRMOMETHL+NAPHTHA+1G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-237865.pdf
https://pim-resources.coleparmer.com/sds/65371.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50240~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:27:14~~1-Bromo-2-(bromomethyl
https://www.fishersci.com/store/msds?partNumber=AAH5024003&productDescription=1-BRMO-2-BRMOMETHL+NAPHTHA+1G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-237865.pdf
https://pim-resources.coleparmer.com/sds/65371.pdf
https://pim-resources.coleparmer.com/sds/65371.pdf
http://angenechemical.com/sds/13686-49-2.pdf
https://www.geneseo.edu/sites/default/files/users/247/Naphthalene.pdf
https://www.benchchem.com/product/b188594?utm_src=pdf-body
https://datasheets.scbt.com/sc-237865.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5024003&productDescription=1-BRMO-2-BRMOMETHL+NAPHTHA+1G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/5337CS_SDS.pdf
https://www.geneseo.edu/sites/default/files/users/247/Naphthalene.pdf
https://www.fishersci.com/store/msds?partNumber=AC174960050&productDescription=NAPHTHALENE-D8+98%2B+ATOM+5GRNA&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-237865.pdf
https://www.fishersci.com/store/msds?partNumber=AC174960050&productDescription=NAPHTHALENE-D8+98%2B+ATOM+5GRNA&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram outlines the essential workflow for safely handling 2-(2-
Bromoethoxy)naphthalene.

Preparation Phase

Review Safety Data
(Use Analogous Data)

:

Assemble Required PPE
(Goggles, Face Shield, Gloves, Coat)

i

Verify Engineering Controls
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Handling Phase|(In Fume Hood)

Weighing & Transfer
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i
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i
I
I
' |
1
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Post-Handling Phase Emergency Procedures

Decontaminate Glassware
& Surfaces

Personal Exposure

Spill Response Fire Response

(First Aid)
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Doff & Dispose of
Contaminated PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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